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Compound of Interest

Compound Name: 4-Methylhistamine hydrochloride

Cat. No.: B139109

Essential Safety and Handling Guide for 4-
Methylhistamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and
disposal plans for handling 4-Methylhistamine hydrochloride in a laboratory setting.
Adherence to these procedures is critical to ensure personal safety and minimize
environmental impact.

I. Hazard Identification and Safety Data

4-Methylhistamine hydrochloride is a chemical that requires careful handling due to its
potential health effects. It is classified as an irritant affecting the skin, eyes, and respiratory
system.[1][2][3] The following table summarizes key quantitative safety and physical data.
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Property Value

Molecular Formula CeH11Ns - 2HCI
Molecular Weight 198.1 g/mol [4][5]
Appearance Solid[5]

H315: Causes skin irritation[1][2][3], H319:
GHS Hazard Statements Causes serious eye irritation[1][2][3], H335: May
cause respiratory irritation[1][2][3]

Water: Soluble to 50 mM[6][7][8]PBS (pH 7.2):
Solubility 10 mg/mL[4][5]DMSO: 20 mg/mL[4][5]Ethanol: 1
mg/mL[4][5]

Il. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure when handling 4-
Methylhistamine hydrochloride. The following equipment must be worn.

A. For Handling Solid (Powder) Form:

o Respiratory Protection: An N95-rated or higher respirator is essential to prevent inhalation of
airborne particles.[9] For situations with a higher risk of aerosolization, a full face-piece
respirator or a powered air-purifying respirator (PAPR) should be used.[9]

e Eye and Face Protection: Chemical splash goggles and a face shield are required to protect
the eyes and face from airborne powder.[9]

¢ Skin Protection:

o Gloves: Double-gloving with nitrile or neoprene gloves is recommended.[9] Change gloves
immediately if they become contaminated.

o Lab Coat/Gown: A lab coat or gown made of a low-permeability fabric with a solid front,
long sleeves, and tight-fitting cuffs is necessary.[10]
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o Coveralls: For extensive handling, disposable coveralls should be worn over personal
clothing.[9]

B. For Handling Liquid Solutions:

o Respiratory Protection: While the risk of inhalation is lower with solutions, if there is a
possibility of aerosol generation (e.g., during vortexing or sonicating), a respirator should be

worn.
e Eye and Face Protection: Chemical splash goggles are mandatory.[11]
 Skin Protection:

o Gloves: Chemical-resistant gloves (nitrile or neoprene) are required.[11]

o Lab Coat/Gown: A fluid-resistant lab coat or gown should be worn.

lll. Operational Plan: Step-by-Step Handling
Protocol

The following workflow outlines the safe handling of 4-Methylhistamine hydrochloride from
weighing the solid to preparing a solution.
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Caption: Workflow for Safe Handling of 4-Methylhistamine Hydrochloride.
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Experimental Protocol Details:

e Preparation of the Work Area:

o Designate a specific area for handling 4-Methylhistamine hydrochloride, preferably
within a certified chemical fume hood.

o Ensure the work surface is clean and covered with absorbent, disposable bench paper.
[12]

o Have a chemical spill kit readily accessible.[11]
¢ Weighing the Powder (inside a chemical fume hood):
o Place a balance inside the fume hood or as close as possible.[12]
o Use a container with a secure lid for weighing.[13]
o Tare the sealed container on the balance.

o Carefully transfer the desired amount of powder into the container, minimizing dust
creation.[12]

o Securely close the container before removing it from the immediate weighing area for re-
weighing.[14]

e Preparing the Solution:

o Add the appropriate solvent to the sealed container containing the pre-weighed powder.
This should also be done inside the fume hood.

o If necessary, use a vortex mixer or sonicator to fully dissolve the compound. Ensure the
container remains sealed to prevent aerosolization.

IV. Disposal Plan

Proper disposal of 4-Methylhistamine hydrochloride and associated waste is crucial to
prevent environmental contamination and ensure compliance with safety regulations.
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A. Solid Waste:

o Contaminated PPE and materials: All disposable items that have come into contact with the
solid chemical (e.g., gloves, weigh paper, absorbent pads, disposable lab coats) should be
collected in a clearly labeled, sealed plastic bag. This bag should then be placed in a
container for solid chemical waste.

o Empty Stock Bottles: Rinse the empty container with a suitable solvent (e.g., water) three
times. The rinsate should be collected and disposed of as liquid chemical waste. Deface the
label on the empty container before disposing of it in the regular trash.[15]

B. Liquid Waste:

e Aqueous Solutions: Due to its classification as a skin, eye, and respiratory irritant, aqueous
solutions of 4-Methylhistamine hydrochloride should be collected as hazardous chemical
waste. While some irritants can be disposed of down the drain with copious amounts of
water, it is best practice to collect this waste for professional disposal to avoid any potential
environmental impact.[16]

o Waste Collection:

o Use a designated, clearly labeled, and sealed waste container for all aqueous solutions
containing 4-Methylhistamine hydrochloride.

o Do not mix this waste with other incompatible waste streams.

o Follow your institution's specific guidelines for hazardous waste pickup and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. GHS Hazard Statements - List, Codes & Implementation | BradyCanada.ca
[bradycanada.ca]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b139109?utm_src=pdf-body
https://www.organ.su.se/internal/files/rutine_chemical%20wast%20to%20water.pdf
https://www.benchchem.com/product/b139109?utm_src=pdf-body
https://www.benchchem.com/product/b139109?utm_src=pdf-custom-synthesis
https://www.bradycanada.ca/applications/ghs-labeling-requirements/ghs-hazard-statements
https://www.bradycanada.ca/applications/ghs-labeling-requirements/ghs-hazard-statements
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

2. Full collection of Hazard statements. In force from 17 October 2020 [msds-europe.com]

3. H-phrases (hazard statements) [stoffenmanager.com]

4. 4-Methylhistamine (hydrochloride) | CAS 36376-47-3 | Cayman Chemical | Biomol.com
[biomol.com]

e 5. caymanchem.com [caymanchem.com]
e 6. rndsystems.com [rndsystems.com]

e 7. 4-Methylhistamine dihydrochloride | Histamine H4 Receptors | Tocris Bioscience
[tocris.com]

e 8. 4-Methylhistamine dihydrochloride | CAS:36376-47-3 | H4 receptor agonist | High Purity |
Manufacturer BioCrick [biocrick.com]

» 9. Essential Powder Coating Safety Tips for Manufacturers [sseartpowdercoating.com]
e 10. nspcoatings.co.uk [nspcoatings.co.uk]

e 11. PPE for Chemical Handling: A Quick Guide | Healthy Bean [healthybean.org]

e 12. ehs.wisc.edu [ehs.wisc.edu]

e 13. Powder Weighing Procedure | Safety Unit [weizmann.ac.il]

e 14. tmi.utexas.edu [tmi.utexas.edu]

e 15. sfasu.edu [sfasu.edu]

e 16. organ.su.se [organ.su.se]

« To cite this document: BenchChem. [Personal protective equipment for handling 4-
Methylhistamine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139109#personal-protective-equipment-for-handling-
4-methylhistamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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